Cas no 2413848-92-5 (rac-tert-butyl (3R,4R)-3-(1-benzyl-1H-pyrazol-4-yl)oxy-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4R)-3-(1-benzyl-1H-pyrazol-4-yl)oxy-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2413848-92-5
• MF: C₁₉H₂₅N₃O₄
• MW: 359.419504880905
• CID: 5674318
• PubChem ID: 165768865
• Update Time: 2025-06-26

rac-tert-butyl (3R,4R)-3-(1-benzyl-1H-pyrazol-4-yl)oxy-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4R)-3-[(1-benzyl-1H-pyrazol-4-yl)oxy]-4-hydroxypyrrolidine-1-carboxylate
• EN300-26666264
• 2413848-92-5
• rac-tert-butyl (3R,4R)-3-(1-benzyl-1H-pyrazol-4-yl)oxy-4-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C19H25N3O4/c1-19(2,3)26-18(24)21-12-16(23)17(13-21)25-15-9-20-22(11-15)10-14-7-5-4-6-8-14/h4-9,11,16-17,23H,10,12-13H2,1-3H3/t16-,17-/m1/s1
• InChI Key： AYMLDYGKENAGBU-IAGOWNOFSA-N
• SMILES： O(C1C=NN(CC2C=CC=CC=2)C=1)[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1O

Computed Properties

• Exact Mass: 359.18450629g/mol
• Monoisotopic Mass: 359.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76.8Ų

Additional information on rac-tert-butyl (3R,4R)-3-(1-benzyl-1H-pyrazol-4-yl)oxy-4-hydroxypyrrolidine-1-carboxylate

Rac-Tert-Butyl (3R,4R)-3-(1-Benzyl-1H-Pyrazol-4-Yl)Oxy-4-Hydroxypyrrolidine-1-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2413848-92-5, known as rac-tert-butyl (3R,4R)-3-(1-benzyl-1H-pyrazol-4-yl)oxy-4-hydroxypyrrolidine-1-carboxylate, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a tert-butyl group, a pyrrolidine ring, and a benzyl-pyrazole moiety. The stereochemistry at the 3R and 4R positions adds to its uniqueness, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery, particularly in the development of bioactive molecules. The presence of the benzyl-pyrazole group in this compound suggests potential applications in medicinal chemistry, where such groups are often associated with anti-inflammatory, antitumor, and antimicrobial activities. Researchers have also explored the synthesis of similar compounds using advanced techniques like asymmetric catalysis and enzymatic resolution, which could pave the way for more efficient production methods.

The tert-butyl group in this compound plays a crucial role in stabilizing the molecule's structure, enhancing its solubility, and potentially improving its pharmacokinetic properties. This makes it an attractive candidate for use in drug delivery systems. Furthermore, the hydroxypyrrolidine moiety is known to exhibit neuroprotective effects, which has led to its investigation in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

One of the most promising areas of research involving this compound is its potential as a prodrug. The hydroxypyrrolidine group can undergo enzymatic cleavage in vivo, releasing active metabolites that target specific pathways involved in disease progression. This property has been extensively studied using advanced computational models and experimental techniques like NMR spectroscopy and X-ray crystallography, providing deeper insights into its molecular interactions.

In terms of synthesis, the compound is typically prepared through a multi-step process involving the coupling of pyrrolidine derivatives with benzyl-pyrazole groups. Recent advancements in click chemistry have enabled more efficient and selective syntheses, reducing production costs and improving yield. These methods are particularly advantageous for large-scale manufacturing in the pharmaceutical industry.

Another area of interest is the compound's role in bioconjugation. The pyrrolidine ring can serve as a versatile platform for attaching various functional groups, enabling the creation of bioconjugates with enhanced targeting capabilities. This has significant implications for diagnostics and therapeutic applications, where precise delivery of molecules is critical.

Looking ahead, ongoing research aims to explore the compound's potential as an anti-cancer agent. Preclinical studies have shown that it exhibits selective cytotoxicity against cancer cells while sparing healthy cells, making it a promising candidate for further development. Additionally, its ability to modulate key signaling pathways involved in tumor growth and metastasis has been documented in recent publications.

In conclusion, rac-tert-butyl (3R,4R)-3-(1-benzyl-1H-pyrazol-4-yl)oxy-4-hydroxypyrrolidine-1-carboxylate represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and bioactivity studies, positions it as a key player in future innovations within the chemical and pharmaceutical sciences.